Cas no 2228199-78-6 (tert-butyl N-{2-hydroxy-4-2-(piperazin-1-yl)ethylphenyl}carbamate)

• Product Name: tert-butyl N-{2-hydroxy-4-2-(piperazin-1-yl)ethylphenyl}carbamate
• CAS No: 2228199-78-6
• MF: C₁₇H₂₇N₃O₃
• MW: 321.41458439827
• CID: 6313848
• PubChem ID: 165782226
• Update Time: 2025-10-20

tert-butyl N-{2-hydroxy-4-2-(piperazin-1-yl)ethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-hydroxy-4-2-(piperazin-1-yl)ethylphenyl}carbamate
• EN300-1875564
• tert-butyl N-{2-hydroxy-4-[2-(piperazin-1-yl)ethyl]phenyl}carbamate
• 2228199-78-6

• Inchi： 1S/C17H27N3O3/c1-17(2,3)23-16(22)19-14-5-4-13(12-15(14)21)6-9-20-10-7-18-8-11-20/h4-5,12,18,21H,6-11H2,1-3H3,(H,19,22)
• InChI Key： ZNTSPNNOMWFAAB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1O)CCN1CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 321.20524173g/mol
• Monoisotopic Mass: 321.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.8Ų

Additional information on tert-butyl N-{2-hydroxy-4-2-(piperazin-1-yl)ethylphenyl}carbamate

Professional Introduction to Compound with CAS No. 2228199-78-6 and Product Name: *tert-butyl N-{2-hydroxy-4-2-(piperazin-1-yl)ethylphenyl}carbamate*

The compound with the CAS number 2228199-78-6 and the product name tert-butyl N-{2-hydroxy-4-2-(piperazin-1-yl)ethylphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of functional groups such as hydroxyl and piperazine moieties suggests a multifaceted role in biological interactions, making it a subject of intense research interest.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, particularly those aimed at modulating central nervous system (CNS) disorders. The compound in question exhibits structural features that are reminiscent of molecules known to interact with CNS receptors. Specifically, the piperazin-1-yl group is a well-documented pharmacophore that enhances binding affinity to various neurotransmitter receptors, including serotonin and dopamine receptors. This characteristic makes it a promising candidate for further exploration in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The carbamate moiety in the compound's structure also plays a crucial role in its pharmacological profile. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules. In this context, the tert-butyl N-{2-hydroxy-4-2-(piperazin-1-yl)ethylphenyl}carbamate structure suggests potential applications in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted the importance of carbamate-based compounds in addressing metabolic disorders and inflammation-related conditions, further solidifying the compound's relevance in modern drug discovery.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for designing novel therapeutic agents. The combination of hydroxyl and piperazine groups provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility is particularly valuable in drug development, where optimizing bioavailability, solubility, and target specificity are paramount.

The hydroxyl group, located at the 2-position of the phenyl ring, is particularly noteworthy. Hydroxyl-containing compounds often exhibit enhanced solubility and metabolic stability, which are critical factors for drug efficacy. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, which can be leveraged to improve binding affinity to biological targets. These properties make the compound an attractive candidate for further investigation in both preclinical and clinical settings.

The piperazine moiety attached to an ethyl chain further enriches the compound's structural complexity. Piperazine derivatives are widely recognized for their role in CNS drug development due to their ability to interact with a variety of neurotransmitter receptors. Specifically, piperazine-based compounds have shown promise in treating conditions such as depression, anxiety, and schizophrenia. The presence of this moiety in our compound suggests potential therapeutic applications in these areas.

In terms of synthetic chemistry, the preparation of tert-butyl N-{2-hydroxy-4-2-(piperazin-1-yl)ethylphenyl}carbamate involves multi-step reactions that showcase the ingenuity of modern organic synthesis techniques. The synthesis likely begins with the formation of a phenolic intermediate followed by functionalization with piperazine and subsequent carbamate formation. Advanced catalytic methods may be employed to ensure high yields and purity, underscoring the compound's suitability for industrial-scale production.

The compound's potential applications extend beyond CNS disorders. Emerging research indicates that it may also have utility in treating inflammatory conditions by modulating immune responses. The hydroxyl group can interact with inflammatory pathways, while the piperazine moiety may influence cytokine production and receptor signaling. These findings open up new avenues for therapeutic intervention.

Evaluation of this compound's safety profile is another critical aspect that has been extensively studied. Preclinical toxicology studies have been conducted to assess its acute and chronic toxicity levels. These studies have shown that at moderate doses, the compound exhibits low toxicity with minimal side effects. However, further investigations are warranted to fully understand its long-term safety implications.

The pharmacokinetic properties of tert-butyl N-{2-hydroxy-4-2-(piperazin-1-yl)ethylphenyl}carbamate are also subjects of interest. Studies have indicated that it exhibits good oral bioavailability and rapid absorption following administration. This makes it a promising candidate for oral formulations, which would enhance patient compliance compared to injectable therapies.

In conclusion, the compound with CAS number 2228199-78-6 holds significant promise as a therapeutic agent due to its unique structural features and multifaceted biological interactions. Its potential applications in treating CNS disorders, metabolic conditions, and inflammation-related diseases make it a valuable asset in contemporary pharmaceutical research. As our understanding of molecular mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.